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Compound of Interest

Compound Name: Cinnamaldehyde oxime

Cat. No.: B7722432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and

known biological activities of cinnamaldehyde oxime. The information is curated for

professionals in the fields of chemical synthesis and drug development, with a focus on

detailed experimental protocols, quantitative data, and logical workflows.

Synthesis of Cinnamaldehyde Oxime
Cinnamaldehyde oxime is primarily synthesized through the condensation reaction of

cinnamaldehyde with a hydroxylamine salt in the presence of a base. Various methods have

been developed to optimize this reaction, including conventional solution-phase synthesis and

green chemistry approaches.

General Reaction Scheme
The fundamental reaction involves the nucleophilic attack of hydroxylamine on the carbonyl

carbon of cinnamaldehyde, followed by dehydration to form the oxime.
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General Reaction

Cinnamaldehyde Cinnamaldehyde Oxime

+ NH2OH·HCl
+ Base
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Caption: General reaction for the synthesis of cinnamaldehyde oxime.

Synthesis Methods and Quantitative Data
Several protocols for the synthesis of cinnamaldehyde oxime have been reported, with

variations in reagents, solvents, and reaction conditions, leading to different yields and purities.

A summary of these methods is presented in the table below.
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Method Reagents
Solvent(s
)

Reaction
Time

Temperat
ure

Yield (%)
Referenc
e

Aqueous

NaOH

Cinnamald

ehyde,

Hydroxyla

mine,

NaOH

Water 10 min Ambient 66% [1]

Aqueous

NaOH with

Hydroxyla

mine

Sulfate

Cinnamald

ehyde,

Hydroxyla

mine

sulfate,

NaOH

Water
25 min

(addition)
3 °C to RT 70% [2]

Anhydrous

K2CO3 in

THF

Cinnamald

ehyde,

Hydroxyla

mine

hydrochlori

de, K2CO3

THF 50-60 min Stirred 75-82% [3]

Solvent-

Free

Grinding

Cinnamald

ehyde,

Hydroxyla

mine

hydrochlori

de, Bi2O3

None 1.5-3 min

Room

Temperatur

e

~98% [4]

Table 1: Summary of synthetic methods for cinnamaldehyde oxime with corresponding

quantitative data.

Experimental Protocols
This section provides a detailed, representative experimental protocol for the synthesis of

cinnamaldehyde oxime using hydroxylamine sulfate and sodium hydroxide in an aqueous

medium.
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Synthesis of Cinnamaldehyde Oxime via Aqueous NaOH
with Hydroxylamine Sulfate[2]
Materials:

Cinnamaldehyde (53.3 g, 0.40 mol)

Hydroxylamine sulfate (39.1 g, 0.48 mol)

Sodium hydroxide (17.7 g, 0.44 mol)

Deionized water

Toluene (for recrystallization)

Equipment:

Reaction vessel equipped with a mechanical stirrer and cooling bath

Dropping funnel

Büchner funnel and flask

Standard laboratory glassware

Procedure:

A solution of hydroxylamine sulfate (39.1 g) in deionized water (79.5 g) is prepared in the

reaction vessel.

Cinnamaldehyde (53.3 g) is added to the hydroxylamine sulfate solution.

The mixture is cooled to 3 °C using an ice-water bath.

A solution of sodium hydroxide (17.7 g) in water (17.7 g) is added dropwise over a period of

25 minutes, maintaining the temperature of the reaction mixture below 10 °C.
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Upon completion of the addition, the cinnamaldehyde oxime precipitates out of the

solution.

The reaction mixture is allowed to warm to room temperature while stirring is continued for

an additional 30 minutes.

The crude product is collected by filtration using a Büchner funnel.

The crude product is washed with cold deionized water.

For purification, the crude cinnamaldehyde oxime is recrystallized from hot toluene to yield

white crystals.

The purified crystals are dried in a vacuum oven.

Yield: 70%

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis and purification of

cinnamaldehyde oxime as described in the protocol above.
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Synthesis
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Caption: Workflow for the synthesis and purification of cinnamaldehyde oxime.
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Characterization of Cinnamaldehyde Oxime
The structural and physical properties of cinnamaldehyde oxime are confirmed through

various analytical techniques.

Physical Properties
Property Value Reference(s)

Molecular Formula C₉H₉NO [1]

Molecular Weight 147.17 g/mol [1]

Appearance
Light brown powder or white

crystals
[1][2]

Melting Point 115-125 °C [1]

Solubility Insoluble in water [1]

Table 2: Physical properties of cinnamaldehyde oxime.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of

cinnamaldehyde oxime.
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Technique Key Data Reference(s)

IR (Infrared)

A broad =N-OH band is

observed around 3166 cm⁻¹.

The C=O band of the starting

cinnamaldehyde is absent.

[3]

¹H-NMR

The –OH proton appears as a

broad singlet at approximately

13.0 ppm.

[3]

¹³C-NMR

Data available in the literature,

confirming the carbon skeleton

of the molecule.

[3]

Mass Spectrometry

Molecular Ion Peak (M⁺): m/z

= 147. Further fragmentation

data is available in public

databases such as PubChem.

Table 3: Summary of key spectroscopic data for cinnamaldehyde oxime.

Biological Activity and Signaling Pathways
While the parent compound, cinnamaldehyde, has been extensively studied for its diverse

biological activities, research on cinnamaldehyde oxime is more limited. However, some

studies have indicated its potential in specific areas.

Known Biological Activities
Antibiofilm Activity: Cinnamaldehyde oxime has demonstrated a marked inhibitory effect on

biofilm formation in Vibrio harveyi.[5]

Anthelmintic Activity: There is evidence to suggest that cinnamaldehyde oxime possesses

anthelmintic properties.

Signaling Pathways
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Currently, there is a lack of specific studies elucidating the signaling pathways directly

modulated by cinnamaldehyde oxime in the context of drug development for human

diseases. The majority of research into the molecular mechanisms of cinnamaldehyde-related

compounds has focused on the parent aldehyde.

For context, cinnamaldehyde is known to modulate several key signaling pathways, including:

NF-κB Pathway: Inhibition of this pathway is a primary mechanism for the anti-inflammatory

effects of cinnamaldehyde.

PI3K/Akt Pathway: Cinnamaldehyde has been shown to inhibit this pathway, which is crucial

for cell survival and proliferation, particularly in cancer cells.

MAPK Pathway: Modulation of this pathway by cinnamaldehyde contributes to its pro-

angiogenic and wound-healing effects.

The following diagram illustrates the known signaling pathways of the parent compound,

cinnamaldehyde. It is important to note that these pathways may not be directly applicable to

cinnamaldehyde oxime, and further research is required to determine its specific molecular

targets and mechanisms of action.
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Caption: Known signaling pathways modulated by the parent compound, cinnamaldehyde.

Conclusion
Cinnamaldehyde oxime is a readily synthesizable derivative of cinnamaldehyde with

established methods for its preparation and characterization. While its biological activities are

not as extensively documented as its parent compound, emerging evidence of its antibiofilm

and anthelmintic properties suggests potential for further investigation in drug development.

Future research should focus on elucidating its specific molecular targets and signaling

pathways to fully understand its therapeutic potential. This guide provides a solid foundation for

researchers and scientists to build upon in their exploration of cinnamaldehyde oxime and its

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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